N-(4-fluorobenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(2-morpholinoethyl)benzamide hydrochloride

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxy-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C23H26FN3O5S.ClH/c1-29-17-13-15(14-18(30-2)21(17)31-3)22(28)27(8-7-26-9-11-32-12-10-26)23-25-20-16(24)5-4-6-19(20)33-23;/h4-6,13-14H,7-12H2,1-3H3;1H
• InChI Key: HBKKQAFRNJDRAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N(CCN2CCOCC2)C3=NC4=C(C=CC=C4S3)F.Cl
• Molecular Formula: C23H27ClFN3O5S
• Molecular Weight: 512.0 g/mol
• CAS No.: 1216919-69-5

Description

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds are often synthesized by coupling substituted 2-amino benzothiazoles with other organic compounds. .

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques, including IR, NMR, and mass spectrometry. The presence of specific functional groups can be identified based on their characteristic peaks in the spectra.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These properties can be analyzed using various techniques, including NMR and IR spectroscopy.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Screening : Novel compounds containing fluorine-substituted sulphonamide benzothiazole structures have been synthesized and screened for antimicrobial activity. These studies highlight the therapeutic potential of benzothiazoles and sulphonamide compounds due to their wide range of biodynamic properties (Jagtap et al., 2010).
• Antimycobacterial Activity : Research into fluorinated benzothiazolo imidazole compounds has shown promising antimicrobial activity, demonstrating the utility of fluorine in enhancing the biological activity of synthetic molecules (Sathe et al., 2011).
• Gastrokinetic Agents : Benzamide derivatives with various N-4 substituents, including fluorobenzoylalkyl, have been evaluated for their gastrokinetic activity, showing potential in enhancing gastric emptying (Kato et al., 1992).
• Anti-Inflammatory and Analgesic Agents : Novel heterocyclic compounds derived from visnagenone and khellinone have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting the potential of fluorine-containing molecules in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Chemical Synthesis

• Synthesis of Gefitinib : The process involved the transformation of 4-methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile into gefitinib, highlighting the role of fluorine in the synthesis of complex molecules (Jin et al., 2005).

Future Directions

The future research directions for this compound could include further investigation into its potential biological activities, such as its anti-inflammatory properties. Additionally, the compound could be modified to improve its activity or reduce potential side effects.